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Compound of Interest

Compound Name: 1-Benzyl-4-nitrosopiperazine

Cat. No.: B018492 Get Quote

Essential Safety and Handling Guide for 1-
Benzyl-4-nitrosopiperazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for 1-
Benzyl-4-nitrosopiperazine. Given the hazardous nature of this compound and the absence

of a comprehensive public Safety Data Sheet (SDS), this guidance is based on information

from analogous compounds and general laboratory best practices. Always consult the specific

SDS provided by your supplier and adhere to your institution's Environmental Health and

Safety (EHS) guidelines.

Immediate Safety Precautions
According to classifications provided to the European Chemicals Agency (ECHA), 1-Benzyl-4-
nitrosopiperazine is harmful if swallowed, in contact with skin, or inhaled, causes serious eye

damage, and is suspected of causing cancer[1]. Therefore, stringent safety measures are

imperative.

Emergency Contact Information:

In case of exposure or emergency, immediately contact your institution's Emergency

Response Team and Poison Control.
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Provide them with the full chemical name: 1-Benzyl-4-nitrosopiperazine and CAS No.

40675-45-4.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling 1-Benzyl-4-
nitrosopiperazine.

Activity Required PPE Rationale

Weighing and Aliquoting (Solid

Form)

• Double-gloving (e.g., nitrile or

neoprene) • Impermeable

Laboratory Coat • Chemical

Splash Goggles with Side

Shields • Face Shield • N95

Respirator or higher

To prevent inhalation of fine

particles and to protect skin

and eyes from accidental

contact.

Solution Preparation and

Handling

• Chemical-resistant gloves

(e.g., nitrile or neoprene) •

Impermeable Laboratory Coat

• Chemical Splash Goggles •

Face Shield (when splash

potential is high)

To protect against splashes of

the chemical in solution, which

can cause severe skin and eye

irritation.

Experimental Procedures

• Chemical-resistant gloves •

Impermeable Laboratory Coat

• Chemical Splash Goggles

To provide a baseline of

protection during routine

experimental work.

Waste Disposal

• Heavy-duty, chemical-

resistant gloves (e.g., butyl

rubber) • Chemical-resistant

Apron or Gown • Chemical

Splash Goggles • Face Shield

To offer enhanced protection

when handling larger volumes

of chemical waste.

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.
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Log the compound into your chemical inventory system.

Store in a refrigerator at 2-8°C for long-term storage, in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents[2][3].

Keep the container tightly closed and clearly labeled.

2. Preparation and Use:

All handling of 1-Benzyl-4-nitrosopiperazine, both in solid and solution form, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Before beginning work, ensure all required PPE is donned correctly.

Use dedicated spatulas and weighing boats for the compound.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

3. Spill Cleanup:

In the event of a small spill, restrict access to the area.

Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite, sand,

or a commercial spill kit absorbent).

Carefully sweep the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous

waste.

For large spills, evacuate the area and contact your institution's EHS department

immediately.

Disposal Plan
All waste containing 1-Benzyl-4-nitrosopiperazine must be treated as hazardous waste.
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Solid Waste: Collect all contaminated solid waste, including gloves, weighing boats, and

paper towels, in a clearly labeled hazardous waste bag.

Liquid Waste: Collect all liquid waste containing the compound in a designated, sealed, and

properly labeled hazardous waste container. Do not mix with other waste streams unless

explicitly permitted by your institution's EHS guidelines[4].

Container Disposal: Empty containers should be triple-rinsed (or equivalent) with a suitable

solvent, and the rinsate collected as hazardous liquid waste. The rinsed containers can then

be disposed of according to institutional protocols, which may involve puncturing to prevent

reuse[4].

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's EHS

department or a licensed chemical waste disposal company.

Quantitative Data Summary
No specific occupational exposure limits (OELs) for 1-Benzyl-4-nitrosopiperazine have been

established by major regulatory bodies. Therefore, exposure should be kept As Low As

Reasonably Achievable (ALARA).

Parameter Value Source

Molecular Formula C₁₁H₁₅N₃O Clearsynth[2]

Molecular Weight 205.26 g/mol Clearsynth[2]

Purity (by HPLC) 96.07% Clearsynth[2]

Storage Temperature 2-8°C (refrigerator) Clearsynth[2]

Experimental Protocol: General Handling Procedure
The following is a general protocol for handling 1-Benzyl-4-nitrosopiperazine in a laboratory

setting. This should be adapted to the specifics of your experiment.

Preparation:
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Ensure the chemical fume hood is certified and functioning correctly.

Gather all necessary materials, including the chemical, solvents, glassware, and waste

containers, and place them inside the fume hood.

Don all required PPE as outlined in the table above.

Weighing:

Place a weighing boat on an analytical balance inside the fume hood.

Carefully transfer the desired amount of 1-Benzyl-4-nitrosopiperazine to the weighing

boat using a dedicated spatula.

Record the weight and securely close the primary container.

Dissolving:

Transfer the weighed solid to a suitable flask.

Slowly add the desired solvent to the flask, ensuring the solid is wetted before significant

agitation.

If necessary, gently swirl or stir the mixture to dissolve the compound completely.

Reaction/Use:

Perform all subsequent experimental steps within the fume hood.

Maintain awareness of the potential for splashes or aerosol generation.

Post-Experiment:

Quench any reactive materials safely according to your experimental protocol.

Dispose of all contaminated materials in the appropriate hazardous waste containers.

Wipe down the work area within the fume hood with a suitable solvent, collecting the

cleaning materials as hazardous waste.
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Remove PPE in the correct order to avoid self-contamination and dispose of it as

hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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